Cas no 2034223-29-3 (1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methoxyphenyl)ethan-1-one)

• Product Name: 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methoxyphenyl)ethan-1-one
• CAS No: 2034223-29-3
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 6405791
• PubChem ID: 121021146
• Update Time: 2025-10-28

1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methoxyphenyl)ethan-1-one
• AKOS026696880
• 1-[3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]-2-(2-methoxyphenyl)ethanone
• 1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-2-(2-methoxyphenyl)ethanone
• F6555-0821
• 2034223-29-3
• 1-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]-2-(2-methoxyphenyl)ethan-1-one

• Inchi： 1S/C18H22N4O2/c1-24-17-5-3-2-4-14(17)10-18(23)21-9-8-15(11-21)22-12-16(19-20-22)13-6-7-13/h2-5,12-13,15H,6-11H2,1H3
• InChI Key： XYYIPIADDLUJLU-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1OC)N1CCC(C1)N1C=C(C2CC2)N=N1

Computed Properties

• Exact Mass: 326.17427596g/mol
• Monoisotopic Mass: 326.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methoxyphenyl)ethan-1-one

Introduction to 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methoxyphenyl)ethan-1-one (CAS No. 2034223-29-3)

1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methoxyphenyl)ethan-1-one (CAS No. 2034223-29-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its intricate molecular architecture, which includes a pyrrolidine ring, a triazole moiety, and a methoxyphenyl group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The synthesis of 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methoxyphenyl)ethan-1-one typically involves multi-step reactions, including the formation of the triazole ring through a copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" chemistry approach is highly efficient and has been widely adopted in the synthesis of complex organic molecules due to its high yield and selectivity. The incorporation of the cyclopropyl group further enhances the compound's stability and bioavailability.

In recent studies, 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl-2-(2-methoxyphenyl)ethan-1-one has shown promising results in various biological assays. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. The methoxyphenyl group plays a crucial role in enhancing the compound's binding affinity to these enzymes.

Beyond its enzymatic inhibition properties, 1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-y l - 2 - ( 2 - methoxyphen y l ) ethan - 1 - one has also demonstrated significant anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs that could offer improved efficacy and reduced side effects compared to existing treatments.

The pharmacokinetic properties of 1 - 3 - ( 4 - cycloprop y l - 1 H - 1 , 2 , 3 - triazol - 1 - yl ) pyrrolidin - 1 - yl - 2 - ( 2 - methoxyphen y l ) ethan - 1 - one have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

In addition to its therapeutic potential, 1 - 3 - ( 4 - cycloprop y l - 1 H - 1 , 2 , 3 - triazol - 1 - yl ) pyrrolidin - 1 - yl - 2 - ( 2 - methoxyphen y l ) ethan - 1 - one has also been explored for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms and identifying new therapeutic targets. Researchers have utilized this compound in high-throughput screening assays to identify novel drug candidates and to study protein–protein interactions.

The future prospects for 1 - 3 -(4-cycloprop y l - 1 H - 1 , 2 , 3-triazol-y l ) pyrrolidin-y l -(m e th oxy phen y l ) ethan-o n e are promising. Ongoing clinical trials are evaluating its safety and efficacy in treating various diseases, including cancer and inflammatory conditions. Preliminary results from these trials have been encouraging, suggesting that this compound could become an important addition to the arsenal of therapeutic agents available to clinicians.

In conclusion, 1 -(4-cyclopro pyl -(tr i azol-y l )) pyrrolidin-y l -(meth oxy phen y l ) ethan-o n e (CAS No . 2034223--9) represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for further research and development. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in the field of pharmaceutical science.